2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide

• IUPAC Name: 2-[[5-(2-methylpropyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C17H22N4OS/c1-4-10-21-15(11-13(2)3)19-20-17(21)23-12-16(22)18-14-8-6-5-7-9-14/h4-9,13H,1,10-12H2,2-3H3,(H,18,22)
• InChI Key: SBKAAYDQRSTREP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN=C(N1CC=C)SCC(=O)NC2=CC=CC=C2
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide, also known as AITC, is a compound that has attracted the attention of researchers due to its potential applications in the field of medicinal chemistry. AITC is a member of the 1,2,4-triazole family of compounds, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is not fully understood, but it is believed to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects
In addition to its anti-cancer activity, this compound has been shown to exhibit a range of other biochemical and physiological effects. Studies have shown that this compound exhibits anti-inflammatory activity, and may be useful in the treatment of inflammatory diseases such as arthritis. This compound has also been shown to exhibit antimicrobial activity against a variety of pathogens, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide is its high potency and selectivity against cancer cells. This makes it a promising candidate for the development of new anti-cancer drugs. However, this compound also has some limitations for use in lab experiments. It is a highly reactive compound, and can be difficult to handle and store. Additionally, its mechanism of action is not fully understood, which makes it challenging to optimize its activity and selectivity.

Future Directions

There are several future directions for research on 2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide. One area of interest is the development of new synthetic methods for this compound that are more efficient and scalable. Another area of interest is the optimization of this compound's anti-cancer activity through the identification of its molecular target and the development of more potent derivatives. Finally, this compound's potential applications in the treatment of other diseases, such as inflammatory and infectious diseases, should be further explored.

Synthesis Methods

The synthesis of 2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide involves the reaction of 4-allyl-5-isobutyl-4H-1,2,4-triazole-3-thiol with N-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then converted to the final product through a series of steps.

Scientific Research Applications

2-[(4-allyl-5-isobutyl-4H-1,2,4-triazol-3-yl)thio]-N-phenylacetamide has been the subject of numerous scientific studies due to its potential applications in the field of medicinal chemistry. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity against a variety of cancer cell lines, including breast, prostate, and lung cancer cells.